Cas no 124528-71-8 (11,11?-O-dimethylelaiophylin)
11,11?-O-dimethylelaiophylin structure
Product Name:11,11?-O-dimethylelaiophylin
CAS No:124528-71-8
MF:C56H92O18
MW:1053.31890010834
CID:2068036
PubChem ID:10534136
Update Time:2025-04-21
11,11?-O-dimethylelaiophylin Chemical and Physical Properties
Names and Identifiers
-
- 11,11?-O-dimethylelaiophylin
- 11,11'-O-Dimethylelaiophylin
- (3E,5E,7S,8S,11E,13E,15S,16S)-8,16-bis[(2S,3R,4S)-4-[(2R,4R,5R,6R)-4-[(2R,4S,5S,6S)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-5-ethyl-2-methoxy-6-methyloxan-2-yl]-3-hydroxypentan-2-yl]-7,15-dimethyl-1,9-dioxacyclohexadeca-3,5,11,13-tetraene-2,10-dione
- CHEMBL3741748
- CHEBI:199079
- 124528-71-8
- (3E,5E,7S,8S,11E,13E,15S,16S)-8,16-bis((2S,3R,4S)-4-((2R,4R,5R,6R)-4-((2R,4S,5S,6S)-4,5-dihydroxy-6-methyloxan-2-yl)oxy-5-ethyl-2-methoxy-6-methyloxan-2-yl)-3-hydroxypentan-2-yl)-7,15-dimethyl-1,9-dioxacyclohexadeca-3,5,11,13-tetraene-2,10-dione
-
- Inchi： 1S/C56H92O18/c1-15-39-35(9)73-55(65-13,27-43(39)69-47-25-41(57)51(63)37(11)67-47)33(7)49(61)31(5)53-29(3)21-17-19-24-46(60)72-54(30(4)22-18-20-23-45(59)71-53)32(6)50(62)34(8)56(66-14)28-44(40(16-2)36(10)74-56)70-48-26-42(58)52(64)38(12)68-48/h17-24,29-44,47-54,57-58,61-64H,15-16,25-28H2,1-14H3
- InChI Key： BQBQRISTBZWETD-UHFFFAOYSA-N
- SMILES： CCC1C(OC2OC(C)C(O)C(O)C2)CC(C(C(C(C2C(C)C=CC=CC(=O)OC(C(C(C(C3(OC(C)C(CC)C(OC4OC(C)C(O)C(O)C4)C3)OC)C)O)C)C(C)C=CC=CC(=O)O2)C)O)C)(OC)OC1C
Computed Properties
- Exact Mass: 1052.62836608Da
- Monoisotopic Mass: 1052.62836608Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 74
- Rotatable Bond Count: 16
- Complexity: 1760
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 26
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.122
- Topological Polar Surface Area: 248Ų
11,11?-O-dimethylelaiophylin Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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